2-(morpholin-4-yl)-N'-[(E)-pyridin-4-ylmethylidene]acetohydrazide

• Molecular Formula: C12H16N4O2
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 2-morpholin-4-yl-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• InChI: InChI=1S/C12H16N4O2/c17-12(10-16-5-7-18-8-6-16)15-14-9-11-1-3-13-4-2-11/h1-4,9H,5-8,10H2,(H,15,17)/b14-9+
• InChI Key: WMMRREHQXCKDDT-NTEUORMPSA-N
• Isomeric SMILES: C1COCCN1CC(=O)N/N=C/C2=CC=NC=C2
• Canonical SMILES: C1COCCN1CC(=O)NN=CC2=CC=NC=C2

Description

2-(MORPHOLIN-4-YL)-N’-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE is a chemical compound with the molecular formula C11H16N4O2 and a molecular weight of 236.27 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(MORPHOLIN-4-YL)-N’-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE typically involves the condensation of morpholine and pyridine derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(MORPHOLIN-4-YL)-N’-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidation products.

Reduction: It can also undergo reduction reactions, leading to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where one or more atoms or groups in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted products with different functional groups .

Scientific Research Applications

2-(MORPHOLIN-4-YL)-N’-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-(MORPHOLIN-4-YL)-N’-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• 2-(MORPHOLIN-4-YL)-PYRIMIDIN-4-OL
• 2-(MORPHOLIN-4-YL)-PYRIMIDIN-4-AMINE
• 2-(MORPHOLIN-4-YL)-PYRIMIDIN-4-ETHOXY

Uniqueness

2-(MORPHOLIN-4-YL)-N’-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE is unique due to its specific structural features, which confer distinct chemical and biological properties.